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Compound of Interest

Compound Name: Hept-4-EN-3-one

Cat. No.: B12525100

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on Hept-4-en-3-one.
Specific safety and toxicological data for CAS number 659728-15-1 are not readily available in
publicly accessible databases. The information on safety, handling, and experimental protocols
is based on general knowledge of similar chemical compounds and should be used with
caution. A comprehensive risk assessment should be conducted before handling this

substance.

Chemical Identification
IUPAC Name Hept-4-en-3-one
CAS Number 659728-15-1[1][2]
Molecular Formula C7H120[1]
Molecular Weight 112.17 g/mol [1]
Synonyms (E)-hept-4-en-3-one

Physicochemical Properties

The following table summarizes the computed physicochemical properties of Hept-4-en-3-one.
Experimental data for this specific compound is limited.
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Property Value Reference
Molecular Weight 112.17 g/mol [1]
XLogP3-AA (LogP) 1.7 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

CZuntg p ! ]
Rotatable Bond Count 3 [1]
Exact Mass 112.088815002 Da [1]
Monoisotopic Mass 112.088815002 Da [1]
Topological Polar Surface Area  17.1 A2 [1]
Heavy Atom Count 8 [1]
Complexity 92.6 [1]

Safety Information

Note: No specific GHS classification, hazard statements, or precautionary statements are
available for Hept-4-en-3-one (CAS 659728-15-1). The information below is based on general
safety data for flammable ketones and should be used as a guideline pending a thorough
internal safety assessment.

General Hazard Profile of Flammable Ketones

Unsaturated ketones can be flammable liquids and may cause irritation to the skin, eyes, and
respiratory tract.

GHS Hazard Statements (General for Flammable
Ketones)
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Code Statement

H226 Flammable liquid and vapor.
H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

GHS Precautionary Statements (General for Flammable

Ketones)
Code Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P403+P235 Store in a well-ventilated place. Keep cool.

Experimental Protocols

Detailed experimental protocols for Hept-4-en-3-one are not available. The following are

general methodologies for the analysis of ketones.

Identification of Ketones (General Procedure)

Objective: To confirm the presence of a ketone functional group.

Method: 2,4-Dinitrophenylhydrazine (2,4-DNPH) Test
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e Preparation: Prepare a solution of 2,4-dinitrophenylhydrazine in a mixture of methanol and

sulfuric acid.
e Procedure:

o Dissolve a small amount of the sample (a few drops if liquid, a few milligrams if solid) in a
suitable solvent like ethanol.

o Add a few drops of the 2,4-DNPH reagent to the sample solution.
o Shake the mixture vigorously.

o Observation: The formation of a yellow, orange, or red precipitate indicates the presence of a
carbonyl group (aldehyde or ketone).

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis (General Procedure)

Objective: To separate and identify the components of a volatile sample.
¢ Instrumentation: A gas chromatograph coupled with a mass spectrometer.

o Sample Preparation: Dilute the sample in a volatile solvent (e.g., dichloromethane or

hexane).

e GC Conditions:

[¢]

Column: Use a nonpolar capillary column (e.g., HP-5MS).

Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample
without degradation (e.g., 250 °C).

o

Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few

o

minutes, then ramp up to a higher temperature (e.g., 280 °C) to elute all components.

Carrier Gas: Use an inert gas, typically helium, at a constant flow rate.

o

e MS Conditions:
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o lonization Mode: Electron lonization (EIl) is commonly used.

o Mass Range: Scan a mass range appropriate for the expected molecular weight (e.g., m/z
40-400).

o Data Analysis: Identify Hept-4-en-3-one by its retention time and by comparing its mass
spectrum to a reference library.

Mandatory Visualizations
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General Chemical Handling Workflow

Preparation

Conduct Risk Assessment

'

Gather Necessary Materials & PPE

:

Prepare & Ventilate Work Area

Handling

Handle Chemical in Fume Hood

i Waste Disposal
Use Appropriate Transfer Equipment Collect Waste in Designated Containers
Properly Label All Containers Dispose of Waste via Approved Channels
Storage

Store in a Cool, Dry, Well-Ventilated Area

'

Segregate from Incompatible Materials

Click to download full resolution via product page

Caption: General workflow for safe chemical handling.
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This guide provides a foundational understanding of Hept-4-en-3-one based on available data.
Researchers should exercise due diligence and consult additional resources to ensure safe
handling and use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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